2-chloro-N-cyclopropyl-4,5-dinitrobenzamide

• Molecular Formula: C10H8ClN3O5
• Molecular Weight: 285.64 g/mol
• IUPAC Name: 2-chloro-N-cyclopropyl-4,5-dinitrobenzamide
• InChI: InChI=1S/C10H8ClN3O5/c11-7-4-9(14(18)19)8(13(16)17)3-6(7)10(15)12-5-1-2-5/h3-5H,1-2H2,(H,12,15)
• InChI Key: KQLKGUZGGZLICN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC(=C(C=C2Cl)[N+](=O)[O-])[N+](=O)[O-]

Description

2-chloro-N-cyclopropyl-4,5-dinitrobenzamide is a useful research compound. Its molecular formula is C10H8ClN3O5 and its molecular weight is 285.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-4,5-dinitrobenzoic acid (known from WO-A-2009/47558) (8.0 g, 32.5 mmol) was dissolved in 1,2-dichloroethane (80 ml), and thionyl chloride (20 ml) was added under nitrogen. The reaction mixture was heated under reflux for 4 h and then the solvent was removed under reduced pressure. The residue was dissolved in dichloromethane (80 ml) and, at 0° C., cyclopropylamine (2.4 ml, 39 mmol) was added. The reaction mixture was stirred at room temperature for 2 h and then the solvent was removed under reduced pressure. The residue was stirred with diethyl ether (50 ml) for 30 min and then filtered off with suction. The residue was washed with water (100 ml) and dried. 7.5 g (81% of theory) of 2-chloro-N-cyclopropyl-4,5-dinitrobenzamide were thus obtained.